3-(phenylthio)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide

• IUPAC Name: 3-phenylsulfanyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide
• InChI: InChI=1S/C16H19N3OS/c20-16(8-11-21-15-4-2-1-3-5-15)18-13-7-10-19-14(12-13)6-9-17-19/h1-6,9,13H,7-8,10-12H2,(H,18,20)
• InChI Key: FDKLUFUUWSAHRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol
• CAS No.: 2034588-10-6

Description

The compound “3-(phenylthio)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds involves the use of 1,3-dipolar cycloaddition of a bicyclic sydnone to a propargylic acid amide. This affords 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2,6- and -3,6-dicarboxylic acid monoamides which are further converted to corresponding differentiated diamides.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

The synthesis of new heterocyclic compounds, such as hydrazo, dihydropyridazine, tetrahydropyridine, dihydropyridine, and pyranopyridine derivatives, demonstrates the versatility of related compounds in medicinal chemistry. These derivatives are synthesized through reactions involving electrophilic, nucleophilic reagents, and aryl diazonium salts, showcasing their potential in creating compounds with known biological activities (Hafiz, Ramiz, & Elian, 2012).

Anticancer and Antimicrobial Activities

Research into compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole has led to the synthesis of derivatives exhibiting anticancer activity. This underscores the importance of these compounds in developing new therapeutic agents (Metwally, Abdelrazek, & Eldaly, 2016). Similarly, compounds derived from pyrazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine frameworks have shown significant antimicrobial activities, further highlighting their utility in drug discovery (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Spectroscopic and Structural Investigations

Spectroscopic and structural investigations into novel compounds like 6-amino-3-phenyl-4-(pyridin-4-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been conducted. These studies not only provide insights into the chemical properties of such compounds but also their potential pharmaceutical applications, especially in the field of drug discovery and development (Kumar et al., 2020).

Inhibitory Activities and Molecular Docking Studies

Compounds in this category have also been evaluated for their inhibitory activities against specific targets, such as human ADP-ribosyltransferase ARTD3/PARP3. The synthesis and biochemical evaluation of these inhibitors highlight the potential of such compounds in therapeutic applications, particularly in cancer treatment (Lindgren et al., 2013).